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CAS No.: 914219-06-0
Cat. No.: B569120
Get Quote
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4-Chloro-2-methylnicotinic acid, with the chemical formula C7HeCINO2 and a molecular
weight of 171.58, is a highly functionalized heterocyclic compound.[1] As a derivative of
nicotinic acid (Vitamin B3), it serves as a crucial building block in the synthesis of more
complex molecules, particularly in the fields of agrochemicals and pharmaceuticals. The
strategic placement of the chloro, methyl, and carboxylic acid groups on the pyridine ring offers
multiple points for chemical modification, making it a versatile intermediate for drug discovery.

[2][3]

The synthesis of polysubstituted pyridines like 4-Chloro-2-methylnicotinic acid presents a
significant chemical challenge, demanding precise control over regioselectivity. Direct
chlorination or oxidation of a simpler pyridine precursor often results in a mixture of isomers,
complicating purification and reducing overall yield. This guide provides a comprehensive
overview of a robust and logical multi-step synthetic pathway, designed to overcome these
challenges by introducing the required functional groups in a controlled, sequential manner.
The primary route discussed herein proceeds from 2-methyl-4-nitropyridine-N-oxide, a strategy
that leverages the directing effects of the N-oxide and nitro groups to achieve the desired
substitution pattern.[4]
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Core Synthetic Pathway: A Stepwise Approach from
Nitro-Pyridine N-Oxide

The most reliable synthesis of 4-Chloro-2-methylnicotinic acid involves a three-step
sequence: nucleophilic aromatic substitution to introduce the chlorine atom, deoxygenation of
the N-oxide, and finally, oxidation of the methyl group to the target carboxylic acid.[4] This
pathway is advantageous as it utilizes the inherent electronic properties of the intermediates to
guide the reactions with high selectivity.
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Caption: Overall workflow for the synthesis of 4-Chloro-2-methylnicotinic acid.

Step 1: Synthesis of 4-Chloro-2-methylpyridine-N-oxide
via Nucleophilic Aromatic Substitution (SNAr)
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The initial step involves the conversion of 2-methyl-4-nitropyridine-N-oxide to 4-chloro-2-
methylpyridine-N-oxide. This transformation is a classic example of a nucleophilic aromatic
substitution (SNAr) reaction.

Causality and Experimental Choice: The pyridine N-oxide functionality is critical here. It acts as
a strong electron-withdrawing group, particularly activating the C2 and C4 positions of the ring
towards nucleophilic attack. In conjunction with the nitro group already at C4, the ring is highly
electron-deficient, making the displacement of the nitro group by a chloride ion feasible.
Concentrated hydrochloric acid serves as both the source of the chloride nucleophile and the
reaction medium. The reaction requires high temperatures (120-210 °C) and is typically
performed in an autoclave to reach the necessary pressure and prevent the volatile acid from
escaping.[4]
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Caption: Simplified mechanism of the SNAr chlorination step.
Experimental Protocol: Adapted from patent CN102010367A.[4]

e Charge a high-pressure autoclave with 2-methyl-4-nitropyridine-N-oxide (1.0 eq) and
concentrated hydrochloric acid (approx. 12 mL per gram of starting material).

» Seal the reactor and heat the mixture to 210 °C for approximately 20 hours.

» After cooling, carefully vent the reactor and neutralize the reaction mixture to a pH of 6-7
using a sodium hydroxide solution.

o Extract the aqueous phase with an organic solvent such as chloroform.

o Combine the organic extracts, dry over an anhydrous salt (e.g., Na2S0a), filter, and
concentrate under reduced pressure to yield crude 4-chloro-2-methyl-pyridine-N-oxide.
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Parameter Value Reference

2-methyl-4-nitropyridine-N-

Starting Material _ [4]
oxide
Concentrated Hydrochloric
Reagent _ [4]
Acid
Temperature 210 °C [4]
Reaction Time 20 hours [4]
Yield ~86.8% [4]
Purity (HPLC) >98% [4]

Step 2: Deoxygenation to form 4-Chloro-2-
methylpyridine

The N-oxide group, having served its purpose of activating the ring for chlorination, is now
removed. This is achieved through a deoxygenation reaction using a phosphorus(lll) reagent.

Causality and Experimental Choice: Phosphorus trichloride (PCIs) is an effective and common
reagent for the deoxygenation of pyridine N-oxides. The oxygen atom of the N-oxide is
nucleophilic and attacks the electrophilic phosphorus atom of PCls. This is followed by an
internal rearrangement and elimination sequence that results in the reduced pyridine and
phosphorus oxychloride (POCIs) as a byproduct. The reaction is typically carried out in an inert
organic solvent.[4]

Experimental Protocol: Adapted from patent CN102010367A.[4]

» Dissolve 4-chloro-2-methyl-pyridine-N-oxide (1.0 eq) in a suitable organic solvent (e.g.,
chloroform).

e Cool the solution in an ice bath.

e Add phosphorus trichloride (PCls, approx. 1.1 eq) dropwise, maintaining the temperature
below 10 °C.
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 After the addition is complete, allow the reaction to warm to room temperature and stir for
several hours until TLC analysis indicates the consumption of the starting material.

o Carefully quench the reaction by pouring it into a cold, saturated sodium bicarbonate
solution.

o Separate the organic layer, and extract the aqueous layer with additional solvent.

o Combine the organic layers, wash with brine, dry over an anhydrous salt, and concentrate
under reduced pressure to obtain 4-chloro-2-methylpyridine.

Step 3: Side-Chain Oxidation to 4-Chloro-2-
methylnicotinic Acid

The final step is the selective oxidation of the methyl group at the C2 position to a carboxylic
acid.

Causality and Experimental Choice: Potassium permanganate (KMnQa) is a powerful oxidizing
agent capable of converting an alkyl side chain on an aromatic ring to a carboxylic acid.[4] The
reaction proceeds via a radical mechanism involving the abstraction of a benzylic (or in this
case, pyridylic) hydrogen. The choice of KMnOa is effective, but the reaction conditions, such
as temperature and pH, must be carefully controlled to prevent over-oxidation or cleavage of
the pyridine ring. The reaction is typically performed in water.[4] Other oxidation routes for
similar transformations, such as those starting from 2-chloro-3-methylpyridine, also exist in the
literature, highlighting the general utility of this approach.[5]

Experimental Protocol: Adapted from patent CN102010367A.[4]
¢ Suspend 4-chloro-2-methylpyridine (1.0 eq) in water.

e Add potassium permanganate (KMnQOa, approx. 3.0 eq) portion-wise to the suspension,
controlling the temperature to keep it below 80 °C.

» After the addition, heat the mixture at reflux for several hours until the purple color of the
permanganate has disappeared, indicating the completion of the reaction.

o Cool the mixture and filter off the manganese dioxide (MnO2) byproduct.
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 Acidify the filtrate with concentrated hydrochloric acid to a pH of approximately 3-4, which
will precipitate the product.

o Collect the solid product by filtration, wash with cold water, and dry under vacuum to yield 4-
chloro-2-methylnicotinic acid.

Parameter Value Reference

Starting Material 4-chloro-2-methylpyridine [4]
Potassium Permanganate

Reagent [4]
(KMnOa)

Solvent Water [4]

Yield ~75.4% (for this step) [4]

) ~36.8% (from 2-methyl-4-
Overall Yield ) o ) [4]
nitropyridine-N-oxide)

Purity (HPLC) >99% [4]

Conclusion

The synthesis of 4-Chloro-2-methylnicotinic acid is effectively achieved through a well-
designed, three-step sequence starting from 2-methyl-4-nitropyridine-N-oxide. This pathway
demonstrates a powerful strategy in heterocyclic chemistry: using activating groups (the N-
oxide) to direct regioselective substitutions, followed by their removal and subsequent
functional group transformations. Each step—nucleophilic aromatic substitution,
deoxygenation, and side-chain oxidation—is a robust and well-understood reaction, making
this an authoritative and reliable method for producing this valuable intermediate for research
and development in the pharmaceutical and agrochemical industries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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